Cas no 5758-12-3 (2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide)

• Product Name: 2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide
• CAS No: 5758-12-3
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 947250
• PubChem ID: 9562635
• Update Time: 2025-04-19

2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(3-ethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-naphthalen-2-ylacetamide
• 1-indanone dimethylhydrazone; ACMC-20ityc; 1-(N,N-Dimethyl-hydrazono)-indan; CTK0D4190; (E)-2-(2,3-dihydro-1H-1-indenylidene)-1-hydrazinecarboximidamide; CHEMBL34399; indan-1-one N,N-dimethylhydrazone; SureCN11602270; Hydrazinecarboximidamide, 2-(2,3-dihydro-1H-inden-1-ylidene)-, (E)-; AC1LCY4Q; Indanon-(1)-dimethylhydrazon; 1-Indanon-amidinohydrazon;
• 1H-Inden-1-one, 2,3-dihydro-, 2,2-dimethylhydrazone

• Inchi： 1S/C11H14N2/c1-13(2)12-11-8-7-9-5-3-4-6-10(9)11/h3-6H,7-8H2,1-2H3/b12-11+
• InChI Key： RBOFFUVVEYHNDH-VAWYXSNFSA-N
• SMILES： N(=C1/C2C=CC=CC=2CC/1)\N(C)C

Computed Properties

• Exact Mass: 434.13016
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 771°C at 760 mmHg
• Flash Point: 420.1°C
• Refractive Index: 1.685
• PSA: 75.71
• LogP: 1.89850
• pka: 3.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines